Cas no 946230-97-3 (2-methyl-4-(propan-2-yloxy)-6-{4-4-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine)

• Product Name: 2-methyl-4-(propan-2-yloxy)-6-{4-4-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine
• CAS No: 946230-97-3
• MF: C₂₀H₂₃F₃N₄O₂
• MW: 408.417434930801
• CID: 5871869
• PubChem ID: 42473374
• Update Time: 2025-07-19

2-methyl-4-(propan-2-yloxy)-6-{4-4-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 946230-97-3
• 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine
• AKOS024648314
• (4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• [4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• F2442-0237
• 2-methyl-4-(propan-2-yloxy)-6-{4-4-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine

• Inchi： 1S/C20H23F3N4O2/c1-13(2)29-18-12-17(24-14(3)25-18)26-8-10-27(11-9-26)19(28)15-4-6-16(7-5-15)20(21,22)23/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： DGHJWELAUBVZQT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(OC(C)C)N=C(C)N=2)CC1)(C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 408.17731048g/mol
• Monoisotopic Mass: 408.17731048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-methyl-4-(propan-2-yloxy)-6-{4-4-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine

Introduction to 2-Methyl-4-(Propan-2-yloxy)-6-{4-[4-(Trifluoromethyl)Benzoyl]Piperazin-1-yl}Pyrimidine (CAS No. 946230-97-3)

2-Methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine, with the CAS number 946230-97-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, a piperazine ring, and a trifluoromethyl-substituted benzoyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrimidine core of 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine is a common scaffold in many biologically active molecules, including nucleosides and nucleotides. The presence of the piperazine ring enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical development. The trifluoromethyl-substituted benzoyl group adds further complexity and can influence the compound's pharmacological properties, such as its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The compound's ability to modulate serotonin levels in the brain could make it a valuable candidate for developing new antidepressant medications.

In addition to its potential as an SSRI, 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress could provide new avenues for treating these conditions.

The pharmacokinetic profile of 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine has also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. These properties suggest that it could be administered as an oral medication, making it more convenient for patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine. Preliminary results have been promising, with the compound demonstrating a favorable safety profile and significant therapeutic effects in animal models. However, further studies are needed to confirm these findings in human subjects.

The potential side effects of 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine are also being closely monitored. Common side effects associated with SSRIs include nausea, dizziness, and insomnia. However, early data suggest that this compound may have a more favorable side effect profile compared to existing SSRIs.

In conclusion, 2-methyl-4-(propan-2-yloxy)-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine (CAS No. 946230-97-3) is a promising compound with potential applications in the treatment of various psychiatric and inflammatory disorders. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research and clinical trials will provide more insights into its full therapeutic potential.